Cas no 1217723-80-2 ((S)-(-)-5’-Hydroxyphenyl Carvedilol)

• Product Name: (S)-(-)-5’-Hydroxyphenyl Carvedilol
• CAS No: 1217723-80-2
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 1063414
• PubChem ID: 40425353
• Update Time: 2025-10-31

(S)-(-)-5’-Hydroxyphenyl Carvedilol Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-5’-Hydroxyphenyl Carvedilol
• (S)-(-)-5'-Hydroxyphenyl Carvedilol
• (S)-(-)-5'-HYDROXYPHENYL-CARVEDILOL
• 3-[2-[[(2S)-3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]-4-methoxyphenol
• (S)-(-)-5/'-HYDROXYPHENYL-CARVEDILOL
• UNII-8H8Z0G7RMW
• DTXSID20654201
• 5'-HYDROXYCARVEDILOL, (S)-
• (S)-5-Hydroxycarvedilol
• NS00116803
• 5-Hydroxycarvedilol, (S)-
• 1217723-80-2
• Phenol, 3-(2-(((2S)-3-(9H-carbazol-4-yloxy)-2-hydroxypropyl)amino)ethoxy)-4-methoxy-
• 3-[2-({(2S)-3-[(9H-Carbazol-4-yl)oxy]-2-hydroxypropyl}amino)ethoxy]-4-methoxyphenol
• 8H8Z0G7RMW
• Q27270504

• Inchi： 1S/C24H26N2O5/c1-29-21-10-9-16(27)13-23(21)30-12-11-25-14-17(28)15-31-22-8-4-7-20-24(22)18-5-2-3-6-19(18)26-20/h2-10,13,17,25-28H,11-12,14-15H2,1H3/t17-/m0/s1
• InChI Key： PVUVZUBTCLBJMT-KRWDZBQOSA-N
• SMILES： O(C[C@H](CNCCOC1C=C(C=CC=1OC)O)O)C1=CC=CC2=C1C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 422.18400
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 96Ų

Experimental Properties

• Melting Point: 205-207°C
• PSA: 95.97000
• LogP: 3.83450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on (S)-(-)-5’-Hydroxyphenyl Carvedilol

Compound Introduction: (S)-(-)-5’-Hydroxyphenyl Carvedilol (CAS No. 1217723-80-2)

The compound (S)-(-)-5’-Hydroxyphenyl Carvedilol (CAS No. 1217723-80-2) is a significant derivative of carvedilol, a well-known β1-adrenergic receptor antagonist with α1-adrenergic receptor blocking activity and vasodilatory properties. This enantiomer, specifically the (S)-configuration, has garnered attention in the field of pharmaceutical research due to its unique pharmacological profile and potential therapeutic applications. The presence of the 5’-hydroxyphenyl moiety introduces additional functional groups that may influence its interactions with biological targets, making it a subject of interest for further investigation.

Carvedilol, a non-selective β-blocker, is widely used in the management of cardiovascular diseases such as hypertension, heart failure, and angina pectoris. Its efficacy stems from its ability to reduce heart rate, blood pressure, and myocardial oxygen consumption. The (S)-enantiomer of carvedilol has been shown to exhibit potent pharmacological effects comparable to the racemic mixture, suggesting that the stereochemistry plays a crucial role in its therapeutic efficacy. The (S)-(-)-5’-Hydroxyphenyl Carvedilol derivative is particularly intriguing because it combines the benefits of carvedilol with additional hydroxyl functionality, which may enhance its binding affinity or metabolic stability.

Recent studies have highlighted the importance of enantiomeric purity in drug development. The (S)-configuration of carvedilol derivatives has been associated with greater selectivity and fewer side effects compared to the R-enantiomer. In particular, the 5’-hydroxyphenyl group may contribute to improved pharmacokinetic properties by influencing drug absorption, distribution, metabolism, and excretion (ADME). This has led to increased interest in synthesizing and characterizing enantiomerically pure forms of carvedilol derivatives for potential clinical use.

The synthesis of (S)-(-)-5’-Hydroxyphenyl Carvedilol involves sophisticated organic chemistry techniques to ensure high enantiomeric purity. Methods such as chiral resolution or asymmetric synthesis are employed to isolate the desired enantiomer from racemic mixtures. Advances in catalytic systems and chiral auxiliaries have significantly improved the efficiency and scalability of these processes. For instance, transition metal-catalyzed asymmetric hydrogenation has been utilized to achieve high yields of the (S)-enantiomer with minimal racemization.

From a pharmacological perspective, the (S)-(-)-5’-Hydroxyphenyl Carvedilol derivative exhibits several key properties that make it a promising candidate for therapeutic applications. Its ability to block β1-adrenergic receptors reduces sympathetic nervous system activity, leading to decreased heart rate and blood pressure. Additionally, its α1-adrenergic blocking activity helps prevent vasoconstriction and enhances peripheral blood flow. The hydroxyl group in the phenyl ring may further modulate these effects by participating in hydrogen bonding interactions with biological targets.

Preliminary in vitro studies have demonstrated that (S)-(-)-5’-Hydroxyphenyl Carvedilol possesses potent antioxidant properties due to the presence of the hydroxyl group. Oxidative stress is implicated in various cardiovascular diseases, and antioxidants have shown promise in mitigating disease progression. The ability of this compound to scavenge free radicals could provide additional therapeutic benefits beyond its traditional β-blocking activity. This finding aligns with recent research indicating that multifunctional drugs may offer superior clinical outcomes compared to single-target agents.

In vivo studies have also explored the cardiovascular effects of (S)-(-)-5’-Hydroxyphenyl Carvedilol. Animal models have revealed that this compound effectively reduces blood pressure and attenuates myocardial ischemia without causing significant bradycardia or hypotension at therapeutic doses. These results are consistent with previous findings on carvedilol derivatives but suggest that the hydroxyl group may enhance vascular relaxation mechanisms through interactions with endothelial receptors or other signaling pathways.

The potential therapeutic applications of (S)-(-)-5’-Hydroxyphenyl Carvedilol extend beyond cardiovascular diseases. Emerging evidence suggests that this compound may have neuroprotective effects due to its ability to cross the blood-brain barrier and interact with central nervous system receptors. Neuroinflammation and oxidative stress are key pathological mechanisms in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. By mitigating these processes, (S)-(-)-5’-Hydroxyphenyl Carvedilol could serve as a novel therapeutic agent for these conditions.

Furthermore, the compound's structural features make it an attractive scaffold for drug design and discovery. Medicinal chemists are exploring modifications to the phenyl ring and hydroxyl group to optimize pharmacological properties such as solubility, bioavailability, and target specificity. Computational modeling techniques have been instrumental in predicting how structural changes will affect molecular interactions with biological targets. This approach has accelerated the development of novel derivatives with enhanced therapeutic profiles.

Regulatory considerations are also critical for advancing (S)-(-)-5’-Hydroxyphenyl Carvedilol into clinical trials. Ensuring compliance with Good Manufacturing Practices (GMP) is essential for producing high-quality pharmaceutical-grade material. Additionally, toxicological studies must be conducted to assess safety margins and potential side effects before human testing can commence. Collaborations between academic researchers and pharmaceutical companies are facilitating these efforts by pooling resources and expertise.

Future directions for research on (S)-(-)-5’-Hydroxyphenyl Carvedilol include exploring its mechanism of action in greater detail and identifying new therapeutic indications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are being used to elucidate how this compound interacts with biological targets at a molecular level. Understanding these interactions will provide insights into its pharmacological effects and inform efforts to develop next-generation derivatives.